Cas no 1330190-00-5 (Captan-d6)

• Product Name: Captan-d6
• CAS No: 1330190-00-5
• MF: C₉H₈Cl₃NO₂S
• MW: 306.626288414001
• CID: 1058034
• PubChem ID: 71314499
• Update Time: 2024-11-02

Captan-d6 Chemical and Physical Properties

Names and Identifiers

• D6-Captan
• Captan-d6
• Captan D6
• Captan D6 100 microg/mL in Acetone
• 4,4,5,6,7,7-hexadeuterio-2-(trichloromethylsulfanyl)-3a,7a-dihydroisoindole-1,3-dione
• Captan-4,4,5,6,7,7-D6; Captan D6
• CS-0436908
• Captan-3,3,4,5,6,6-d6, 98 atom % D, 98% (CP)
• 1330190-00-5
• HY-B1584S
• DA-51575
• CAPTAN-3,3,4,5,6,6-D6
• F90575

• Inchi： 1S/C9H8Cl3NO2S/c10-9(11,12)16-13-7(14)5-3-1-2-4-6(5)8(13)15/h1-2,5-6H,3-4H2/i1D,2D,3D2,4D2
• InChI Key： LDVVMCZRFWMZSG-TZCZJOIZSA-N
• SMILES： ClC(SN1C(C2C([2H])([2H])C([2H])=C([2H])C([2H])([2H])C2C1=O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 304.971793g/mol
• Monoisotopic Mass: 304.971793g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.7